Cas no 1580547-44-9 ()

1580547-44-9 structure
1580547-44-9 structure
1580547-44-9
6635192

Properties

Names and Identifiers

Synthesis

Synthetic Circuit 1

58861-53-3 58861-53-3
366-18-7 366-18-7
1580547-44-9 1580547-44-9
16919-18-9 16919-18-9
Reaction Conditions
1.1 Reagents: Iridium trichloride Solvents: 2-Methoxyethanol ,  Water ;  overnight, 120 °C; 120 °C → rt
1.2 Solvents: Ethylene glycol ;  15 h, 150 °C; 0 °C; 5 min, 0 °C → 85 °C
1.3 Reagents: Ammonium hexafluorophosphate Solvents: Water
Reference
Facile synthesis and complete characterization of homoleptic and heteroleptic cyclometalated Iridium(III) complexes for photocatalysis
Singh, Anuradha; Teegardin, Kip; Kelly, Megan; Prasad, Kariate S.; Krishnan, Sadagopan; et al, Journal of Organometallic Chemistry, 2015, 776, 51-59

Synthetic Circuit 2

58861-53-3 58861-53-3
366-18-7 366-18-7
1580547-44-9 1580547-44-9
16919-18-9 16919-18-9
Reaction Conditions
1.1 Reagents: Iridium trichloride Solvents: Ethylene glycol ;  1 min, rt; 50 min, 200 °C; 200 °C → rt
1.2 30 min, 200 °C
1.3 Reagents: Ammonium hexafluorophosphate Solvents: Water ;  cooled
Reference
Microwave-assisted synthesis of heteroleptic Ir(III)+ polypyridyl complexes
Monos, Timothy M.; Sun, Alexandra C.; McAtee, Rory C.; Devery, James J.; Stephenson, Corey R. J., Journal of Organic Chemistry, 2016, 81(16), 6988-6994

Synthetic Circuit 3

417705-49-8 417705-49-8
366-18-7 366-18-7
1580547-44-9 1580547-44-9
16919-18-9 16919-18-9
Reaction Conditions
1.1 Solvents: Methanol ;  overnight, reflux; reflux → rt
1.2 Reagents: Ammonium hexafluorophosphate ;  1 h, rt
Reference
Green-emitting iridium(III) complexes containing sulfanyl- or sulfone-functionalized cyclometallating 2-phenylpyridine ligands
Constable, Edwin C.; Ertl, Cathrin D.; Housecroft, Catherine E.; Zampese, Jennifer A., Dalton Transactions, 2014, 43(14), 5343-5356

Synthetic Circuit 4

417705-49-8 417705-49-8
366-18-7 366-18-7
1580547-44-9 1580547-44-9
16919-18-9 16919-18-9
Reaction Conditions
1.1 Solvents: Ethylene glycol ;  24 h, 150 °C; 150 °C → rt
1.2 Reagents: Ammonium hexafluorophosphate Solvents: Water
Reference
Scrutinizing Design Principles toward Efficient, Long-Term Stable Green Light-Emitting Electrochemical Cells
Namanga, Jude E.; Gerlitzki, Niels; Mudring, Anja-Verena, Advanced Functional Materials, 2017, 27(17),

Raw materials

Preparation Products

Related Literature

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